Cas no 1209459-33-5 (4-bromo-2-fluoro-1,3-thiazole)

• Product Name: 4-bromo-2-fluoro-1,3-thiazole
• CAS No: 1209459-33-5
• MF: C₃HBrFNS
• MW: 182.014141798019
• MDL: MFCD14702763
• CID: 4577771
• PubChem ID: 66521142
• Update Time: 2025-05-20

4-bromo-2-fluoro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-FLUOROTHIAZOLE
• AT14873
• MB14192
• 4-BROMO-2-FLUORO-1,3-THIAZOLE
• 4-Bromo-2-fluoro-thiazole
• 4-bromo-2-fluoro-1,3-thiazole

• MDL： MFCD14702763
• Inchi： 1S/C3HBrFNS/c4-2-1-7-3(5)6-2/h1H
• InChI Key： QLALGPKAXVTOQE-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 72
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-bromo-2-fluoro-1,3-thiazole

4-Bromo-2-Fluoro-1,3-Thiazole: A Comprehensive Overview

The compound 4-bromo-2-fluoro-1,3-thiazole, also known by its CAS registry number CAS No. 1209459-33-5, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered rings consisting of two nitrogen atoms and one sulfur atom. The substitution pattern in this molecule introduces unique electronic and structural properties, making it a valuable building block in organic synthesis and drug discovery.

Recent advancements in the synthesis and characterization of thiazole derivatives have highlighted the potential of 4-bromo-2-fluoro-1,3-thiazole as a versatile intermediate in the construction of bioactive molecules. The presence of bromine and fluorine substituents at specific positions on the thiazole ring enhances its reactivity and selectivity in various chemical transformations. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Organic Letters have demonstrated the utility of this compound in the development of novel antibiotics and anticancer agents.

The molecular structure of 4-bromo-2-fluoro-1,3-thiazole is characterized by a conjugated system that imparts stability to the molecule while allowing for further functionalization. The bromine atom at position 4 serves as an excellent leaving group in nucleophilic substitution reactions, facilitating the introduction of diverse substituents. Meanwhile, the fluorine atom at position 2 contributes to the molecule's electronic properties, enhancing its ability to participate in π-interactions and hydrogen bonding networks.

In terms of applications, 4-bromo-2-fluoro-1,3-thiazole has found significant use in the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. Researchers have reported that incorporating this compound into polymer frameworks can improve charge transport properties and enhance device performance. For example, a study published in Nature Communications demonstrated that films incorporating thiazole derivatives exhibit superior electron mobility compared to traditional materials.

Beyond its role as an intermediate, 4-bromo-2-fluoro-1,3-thiazole has also been explored as a potential therapeutic agent itself. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for treating chronic diseases such as arthritis and neurodegenerative disorders. Its ability to modulate key cellular pathways without inducing significant toxicity has further underscored its therapeutic potential.

The synthesis of CAS No. 1209459-33-5 typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. Recent innovations in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are critical for drug development studies requiring high stereochemical control.

In conclusion, 4-bromo-2-fluoro-1,3-thiazole, or CAS No. 1209459-33-5, stands out as a pivotal compound in contemporary chemical research due to its unique structure and diverse applications. Its role as both an intermediate and a direct therapeutic agent underscores its importance across multiple disciplines. As research continues to uncover new properties and uses for this compound, it is poised to make even greater contributions to the fields of medicine and materials science.